Cas no 62772-90-1 (Pyrimidine, 2-methoxy-4,6-bis(trifluoromethyl)-)

• Product Name: Pyrimidine, 2-methoxy-4,6-bis(trifluoromethyl)-
• CAS No: 62772-90-1
• MF: C₇H₄F₆N₂O
• MW: 246.109882354736
• CID: 431765
• PubChem ID: 12324823
• Update Time: 2025-04-19

Pyrimidine, 2-methoxy-4,6-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-methoxy-4,6-bis(trifluoromethyl)-
• 2-methoxy-4,6-bis(trifluoromethyl)pyrimidine
• 62772-90-1
• DTXSID40489259

• Inchi： 1S/C7H4F6N2O/c1-16-5-14-3(6(8,9)10)2-4(15-5)7(11,12)13/h2H,1H3
• InChI Key： NCMNOOOLZYKUKQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)N=C(N=1)OC)(F)F

Computed Properties

• Exact Mass: 246.02282
• Monoisotopic Mass: 246.02278173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35Ų

Experimental Properties

• PSA: 35.01